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An In-depth Technical Guide to Acantholide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acantholide is a naturally occurring compound that has garnered interest within the scientific

community for its potential biological activities. This technical guide aims to provide a

comprehensive overview of the physical and chemical properties of Acantholide, drawing from

available scientific literature. Due to the limited publicly accessible data on a singular

compound definitively named "Acantholide," this guide focuses on "Acantholide-D," a related

compound for which some data is available. It is crucial to note that "Acantholide" may refer to

a class of compounds, and the information for Acantholide-D may not be wholly representative

of all molecules in this class.

Chemical and Physical Properties
Detailed experimental data on the physical properties of Acantholide-D, such as melting point,

boiling point, and solubility, are not readily available in public databases. However, some key

chemical identifiers and computed properties have been compiled.
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Property Data Source

Molecular Formula C₂₅H₃₈O₅ SpectraBase

Molecular Weight 418.6 g/mol SpectraBase

¹³C NMR Spectral Data
Partial data available (see

below)
SpectraBase

Note: The comprehensive spectral data and other physical properties are likely detailed in the

publication: J. Nat. Prod.2004, 67, 1809-1812, by E. Elkhayat et al. Access to this publication is

required for a complete understanding of Acantholide-D's properties.

Spectroscopic Data
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Partial ¹³C NMR data for Acantholide-D is available through the SpectraBase online database.

A full interpretation of the spectrum is contingent on accessing the original research article.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological assays of

Acantholide-D are not available in the public domain. However, based on general practices for

the isolation of secondary metabolites from marine sponges of the genus

Acanthostrongylophora, a general workflow can be inferred. Marine sponges are a known

source of a diverse array of bioactive compounds, including alkaloids and diterpenoids[1][2][3].

General Isolation and Purification Workflow
The following diagram illustrates a typical workflow for the isolation of natural products from

marine sponges.
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Extraction

Fractionation

Purification

Structural Elucidation

Sponge Sample (Acanthostrongylophora sp.)

Grinding and Homogenization

Solvent Extraction (e.g., MeOH/DCM)

Crude Extract

Solvent Partitioning

Generation of Fractions (e.g., n-hexane, EtOAc, n-BuOH)

Column Chromatography (Silica Gel, Sephadex)

High-Performance Liquid Chromatography (HPLC)

Pure Acantholide-D

NMR Spectroscopy (1H, 13C, 2D) Mass Spectrometry (HR-MS) Infrared Spectroscopy UV-Vis Spectroscopy
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A general workflow for isolating natural products from sponges.
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Biological Activity and Signaling Pathways
While specific details regarding the biological activity and signaling pathways of Acantholide-D

are not available without the primary research article, compounds isolated from the

Acanthostrongylophora genus have demonstrated a range of bioactive properties, including

antimicrobial and cytotoxic activities[4][5][6]. Manzamine alkaloids, also isolated from this

genus, have shown potential as antibacterial, antifungal, and anti-HIV agents[7]. It is plausible

that Acantholide-D possesses similar biological activities.

The following diagram illustrates a hypothetical signaling pathway that could be investigated for

a novel bioactive compound with cytotoxic properties.

Acantholide-D Cell Surface ReceptorBinds Kinase Cascade (e.g., MAPK pathway)Activates Transcription Factor Activation Altered Gene Expression ApoptosisInduces

Click to download full resolution via product page

A hypothetical signaling pathway for a cytotoxic compound.

Conclusion
This technical guide provides a summary of the currently available information on Acantholide,

with a specific focus on Acantholide-D. It is evident that a comprehensive understanding of

this compound's physical, chemical, and biological properties is contingent upon accessing the

primary literature. The provided diagrams offer a generalized framework for the experimental

protocols and potential biological mechanisms that could be associated with this class of

molecules. Further research is necessary to fully elucidate the structure, activity, and

therapeutic potential of Acantholide and its derivatives. Researchers are strongly encouraged

to consult the cited primary literature for detailed experimental procedures and data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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